Cas no 497223-28-6 (Cenicriviroc Mesylate)

• Product Name: Cenicriviroc Mesylate
• CAS No: 497223-28-6
• Molecular Formula: C₄₂H₅₆N₄O₇S₂
• Molecular Weight: 793.046648979187
• MDL: MFCD28502077
• CID: 1527759
• PubChem ID: 11285791

Cenicriviroc Mesylate Properties

Names and Identifiers

• 1-Benzazocine-5-carboxamide,8-[4-(2-butoxyethoxy)phenyl]-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-[4-[(S)-[(1-propyl-1H-imidazol-5-yl)methyl]sulfinyl]phenyl]-,monomethanesulfonate
• 1-Benzazocine-5-carboxamide,8-[4-(2-butoxyethoxy)phenyl]-1,2,3,4-tetrahydro-1-(2-methylpropyl)-N-[4-[(S)-[(1-propyl-1H-imidaz
• Cenicriviroc Mesylate
• (5E)-8-[4-(2-Butoxyethoxy)phenyl]-1-(2-methylpropyl)-N-[4-[(3-propylimidazol-4-yl)methylsulfinyl]phe
• TAK-652 Mesylate
• TBR-652 Mesylate
• Cenicriviroc mesylate (USAN)
• BCP29615
• R96TV84T21
• 497223-28-6
• D09879
• (5E)-8-[4-(2-butoxyethoxy)phenyl]-1-(2-methylpropyl)-N-[4-[(S)-(3-propylimidazol-4-yl)methylsulfinyl]phenyl]-3,4-dihydro-2H-1-benzazocine-5-carboxamide;methanesulfonic acid
• (S)-8-(4-(2-Butoxyethoxy)phenyl)-1-(2-methylpropyl)-N-(4-(((1-propyl-1H-imidazol- 5- yl)methyl)sulfinyl)phenyl)-1,2,3,4-tetrahydro-1-benzazocine-5-carboxamide monomethanesulfonate
• Cenicriviroc mesylate [USAN]
• CS-0032631
• AT24148
• TAK652
• CHEMBL2105686
• HY-14882A
• Cenicriviroc mesilate
• AC-33239
• BC179069
• 1-BENZAZOCINE-5-CARBOXAMIDE, 8-(4-(2-BUTOXYETHOXY)PHENYL)-1,2,3,4-TETRAHYDRO-1-(2-METHYLPROPYL)-N-(4-((S)-((1-PROPYL-1H-IMIDAZOL-5-YL)METHYL)SULFINYL)PHENYL)-, METHANESULFONATE (1:1)
• SCHEMBL3459511
• CENICRIVIROC MESILATE [WHO-DD]
• TBR-652 Mesylate; TAK-652 Mesylate
• 1-Benzazocine-5-carboxamide, 8-(4-(2-butoxyethoxy)phenyl)-1,2,3,4-tetrahydro-1-(2- methylpropyl)-N-(4-((S)-((1-propyl-1H-imidazol-5-yl)methyl)sulfinyl)phenyl)-, methanesulfonate (1:1)
• DA-72076
• MS-31460
• (S)-8-(4-(2-BUTOXYETHOXY)PHENYL)-1-(2-METHYLPROPYL)-N-(4-(((1-PROPYL-1H-IMIDAZOL-5-YL)METHYL)SULFINYL)PHENYL)-1,2,3,4-TETRAHYDRO-1-BENZAZOCINE-5-CARBOXAMIDE MONOMETHANESULFONATE
• TBR 652
• UNII-R96TV84T21
• Q27287993
• SCHEMBL3459507
• EX-A3353
• TBR-652
• TAK-652

• MDL： MFCD28502077
• InChIKey： IXPBPUPDRDCRSY-WNRKZQPVSA-N
• Inchi： 1S/C41H52N4O4S.CH4O3S/c1-5-7-22-48-23-24-49-38-15-10-32(11-16-38)33-12-19-40-35(25-33)26-34(9-8-21-44(40)28-31(3)4)41(46)43-36-13-17-39(18-14-36)50(47)29-37-27-42-30-45(37)20-6-2;1-5(2,3)4/h10-19,25-27,30-31H,5-9,20-24,28-29H2,1-4H3,(H,43,46);1H3,(H,2,3,4)/b34-26+;
• SMILES： S(CC1=CN=CN1CCC)(C1C=CC(=CC=1)NC(C1=CC2C=C(C3C=CC(=CC=3)OCCOCCCC)C=CC=2N(CCC1)CC(C)C)=O)=O.S(C)(=O)(=O)O |t:20|

Computed Properties

• Exact Mass: 792.35904249g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 17
• Monoisotopic Mass: 792.35904249g/mol
• Heavy Atom Count: 55
• Complexity: 1150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines